Cas no 1050169-98-6 ((4as,8ar)-8a-benzyl-3,4,4a,5,7,8-hexahydro-2h-naphthalene-1,6-dione)

• Product Name: (4as,8ar)-8a-benzyl-3,4,4a,5,7,8-hexahydro-2h-naphthalene-1,6-dione
• CAS No: 1050169-98-6
• Molecular Formula: C₁₇H₂₀O₂
• Molecular Weight: 256.339505195618
• MDL: MFCD25542394
• CID: 1149108
• PubChem ID: 71743603

(4as,8ar)-8a-benzyl-3,4,4a,5,7,8-hexahydro-2h-naphthalene-1,6-dione Properties

Names and Identifiers

• (4as,8ar)-8a-benzyl-3,4,4a,5,7,8-hexahydro-2h-naphthalene-1,6-dione
• (4AS,8AR)-8A-BENZYLHEXAHYDRONAPHTHALENE-1,6(2H,7H)-DIONE
• 1,6(2H,5H)-Naphthalenedione, hexahydro-8a-(phenylMethyl)-, (4aS,8aR)-
• CS-D1320
• 1050169-98-6
• (4aS,8aR)-8a-Benzylhexahydronaphthalene-1,6(2H,5H)-dione
• DTXSID50857344

• MDL： MFCD25542394
• InChIKey： ROEYZECCFLLDIA-WMLDXEAASA-N
• Inchi： InChI=1S/C17H20O2/c18-15-9-10-17(12-13-5-2-1-3-6-13)14(11-15)7-4-8-16(17)19/h1-3,5-6,14H,4,7-12H2/t14-,17+/m0/s1
• SMILES： C1=CC=C(C=C1)C[C@@]23CCC(=O)C[C@@H]3CCCC2=O

Computed Properties

• Exact Mass: 256.146329876g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 256.146329876g/mol
• Heavy Atom Count: 19
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 408.8±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 153.0±23.8 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives